Cas no 1797649-62-7 (3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide
• CAS No: 1797649-62-7
• MF: C₁₆H₁₈FNO₂S
• MW: 307.383026599884
• CID: 5371559
• Update Time: 2025-05-20

3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-(2-methoxy-2-thiophen-3-ylethyl)propanamide
• 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide

• Inchi： 1S/C16H18FNO2S/c1-20-15(13-8-9-21-11-13)10-18-16(19)7-6-12-4-2-3-5-14(12)17/h2-5,8-9,11,15H,6-7,10H2,1H3,(H,18,19)
• InChI Key： VGFNBPJVRSUWIF-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1C=CSC=1)(=O)CCC1=CC=CC=C1F

Additional information on 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide

3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide: A Comprehensive Overview

The compound 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide, identified by the CAS number CAS No. 1797649-62-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the synthesis, properties, applications, and the latest research findings related to this compound.

The molecular structure of 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide is characterized by a propanamide backbone with a fluorinated phenyl group at the third position and a substituted ethyl group attached to the nitrogen atom. The ethyl group is further substituted with a methoxy group and a thiophene ring at the third position. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance the yield but also reduce reaction time, making them more suitable for large-scale production. The incorporation of fluorine atoms in aromatic systems has been shown to significantly influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The thiophene ring in the structure of 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide contributes to its electronic versatility. Thiophene is known for its aromaticity and ability to participate in various π-interactions, which can enhance the molecule's stability and reactivity. Recent research has highlighted its potential as a building block in heterocyclic chemistry, particularly in the design of novel bioactive compounds.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key enzymes and signaling pathways makes it a valuable tool in drug discovery programs. Additionally, its unique electronic properties have led to its exploration in materials science, particularly in the development of advanced polymers and organic electronics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide with greater accuracy. Molecular docking studies have revealed its potential binding affinities towards various therapeutic targets, providing insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process by reducing the need for extensive experimental testing.

The environmental impact of synthetic compounds like 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide has also been a topic of recent research. Studies have focused on assessing its biodegradability and toxicity profiles to ensure sustainable chemical practices. Results indicate that under controlled conditions, this compound exhibits moderate biodegradability, which aligns with current green chemistry principles.

In conclusion, 3-(2-fluorophenyl)-N-[2-methoxy-2-(thiophen-3-yl)ethyl]propanamide, with its unique structural features and versatile functional groups, represents a valuable addition to the realm of organic chemistry. Its applications span across pharmaceuticals, materials science, and environmental chemistry, making it a subject of ongoing research interest. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is expected to unlock new possibilities in both academic and industrial settings.